Cas no 916481-56-6 (1-4-(trifluoromethyl)cyclohexylethan-1-one)
1-4-(Trifluoromethyl)cyclohexylethan-1-one is a fluorinated cyclohexyl ketone derivative characterized by the presence of a trifluoromethyl group at the 4-position of the cyclohexane ring. This structural feature enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved binding affinity and selectivity in bioactive molecules, while the cyclohexyl scaffold provides conformational rigidity. The compound is typically utilized in the development of fluorinated analogs for drug discovery, particularly in CNS-targeting and anti-inflammatory applications. Its synthetic versatility allows for further functionalization, enabling the preparation of diverse derivatives for structure-activity relationship studies. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or oxidation.
916481-56-6 structure
Product Name:1-4-(trifluoromethyl)cyclohexylethan-1-one
CAS No:916481-56-6
MF:C9H13F3O
MW:194.194133520126
MDL:MFCD21775950
CID:4314759
PubChem ID:66469040
Update Time:2025-10-29
1-4-(trifluoromethyl)cyclohexylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(trifluoromethyl)cyclohexyl]-
- 1-(4-(trifluoromethyl)cyclohexyl)ethanone
- 1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one
- NE44480
- 1623803-77-9
- EN300-188751
- 1-[4-(trifluoromethyl)cyclohexyl]ethanone
- SCHEMBL12587405
- SCHEMBL17391740
- 1-(4-(TRIFLUOROMETHYL)CYCLOHEXYL)ETHAN-1-ONE
- 916481-56-6
- AKOS026743940
- SCHEMBL12513645
- AT29356
- SCHEMBL26408877
- GDSXNCNUMYZWGB-PRLRHMMRSA-N
- GDSXNCNUMYZWGB-ZKCHVHJHSA-N
- Z1276728278
- RLB48156
- AKOS015814472
- Rel-1-((1r,4r)-4-(trifluoromethyl)cyclohexyl)ethan-1-one
- 1-4-(trifluoromethyl)cyclohexylethan-1-one
-
- MDL： MFCD21775950
- Inchi： 1S/C9H13F3O/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h7-8H,2-5H2,1H3
- InChI Key： GDSXNCNUMYZWGB-UHFFFAOYSA-N
- SMILES： FC(C1CCC(C(C)=O)CC1)(F)F
Computed Properties
- Exact Mass: 194.09184952g/mol
- Monoisotopic Mass: 194.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
1-4-(trifluoromethyl)cyclohexylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T899528-5mg |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one |
916481-56-6 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T899528-10mg |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one |
916481-56-6 | 10mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T899528-50mg |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one |
916481-56-6 | 50mg |
$ 340.00 | 2022-06-02 | ||
| 1PlusChem | 1P01BGE8-50mg |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one, Mixture of diastereomers |
916481-56-6 | 95% | 50mg |
$435.00 | 2025-03-19 | |
| 1PlusChem | 1P01BGE8-100mg |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one, Mixture of diastereomers |
916481-56-6 | 95% | 100mg |
$600.00 | 2025-03-19 | |
| 1PlusChem | 1P01BGE8-250mg |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one, Mixture of diastereomers |
916481-56-6 | 95% | 250mg |
$815.00 | 2025-03-19 | |
| 1PlusChem | 1P01BGE8-500mg |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one, Mixture of diastereomers |
916481-56-6 | 95% | 500mg |
$1228.00 | 2025-03-19 | |
| 1PlusChem | 1P01BGE8-1g |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one, Mixture of diastereomers |
916481-56-6 | 95% | 1g |
$1547.00 | 2025-03-19 | |
| 1PlusChem | 1P01BGE8-2.5g |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one, Mixture of diastereomers |
916481-56-6 | 95% | 2.5g |
$2935.00 | 2025-03-19 | |
| 1PlusChem | 1P01BGE8-5g |
1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one, Mixture of diastereomers |
916481-56-6 | 95% | 5g |
$4294.00 | 2025-03-19 |
1-4-(trifluoromethyl)cyclohexylethan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:916481-56-6)1-4-(trifluoromethyl)cyclohexylethan-1-one
Order Number:A1063659
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:27
Price ($):745.0
Email:sales@amadischem.com
1-4-(trifluoromethyl)cyclohexylethan-1-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:916481-56-6)1-4-(trifluoromethyl)cyclohexylethan-1-one
Purity:99%
Quantity:1g
Price ($):745.0